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Compound of Interest

Compound Name: Monoolein

cat. No.: B016389

The polymorphism of GMO in aqueous systems is rich and highly dependent on hydration level
and temperature. The primary phases encountered are detailed below.

1. Lamellar Phase (La) The lamellar phase consists of stacked, parallel lipid bilayers separated
by layers of water. This structure is typically observed at low water concentrations, generally in
the range of 7-12% by weight at 25°C.[6] The La phase is optically anisotropic, meaning it
exhibits birefringence, which can be observed as characteristic textures (e.g., "Maltese
crosses") under a polarized light microscope.[7]

2. Reversed Bicontinuous Cubic Phases (V2) Among the most studied of GMO's structures, the
cubic phases are characterized by a single, continuous lipid bilayer that is contorted into a
three-dimensional, periodic minimal surface. This bilayer separates two distinct,
interpenetrating, but non-contiguous aqueous networks.[8] These phases are highly viscous,
resembling stiff gels, and are optically isotropic (non-birefringent).[9][10] Their unique
bicontinuous structure provides a large interfacial area, making them excellent reservoirs for
both hydrophilic and hydrophobic molecules.[1] Several types of reversed bicontinuous cubic
phases have been identified in the GMO/water system:

o Gyroid (la3d space group): This phase is often observed at water concentrations between
approximately 13% and 32% at 25°C.[6][11]

» Diamond (Pn3m space group): The diamond phase typically forms at higher water content,
from about 33% to 38%, and can coexist in equilibrium with excess water.[6][9]
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e Primitive (Im3m space group): While less common in the binary GMO/water system, the
primitive cubic phase has also been reported, particularly in the presence of stabilizing
agents like polymers.[11]

3. Reversed Hexagonal Phase (H2) The reversed hexagonal phase is composed of cylindrical
water channels arranged on a two-dimensional hexagonal lattice, surrounded by the bulk lipid
matrix.[8] This phase is favored at higher temperatures or with the addition of certain molecules
that alter the packing of the lipid tails.[8][12] For instance, increasing temperature can induce a
transition from a cubic to a hexagonal phase.[13] Like the lamellar phase, the Hz phase is
anisotropic and birefringent. Its structure, with discrete water channels, leads to different drug
diffusion properties compared to the bicontinuous cubic phases.[13]

4. Other Phases

o Reversed Micellar (L2): At very low water content or higher temperatures, GMO can form a
solution of reversed micelles, which are small, spherical aggregates of GMO with water
sequestered in their cores, dispersed in an oil phase.[6][14]

o Crystalline (Lc): In the dry or nearly dry state and at lower temperatures, GMO exists in solid
crystalline forms, which can also exhibit polymorphism (e.g., a and 3 forms).[15][16]

Data Presentation

The polymorphic behavior of GMO is highly sensitive to formulation variables. The following
tables summarize key quantitative data from the literature.

Table 1: Phase Behavior of the Binary Glyceryl Monooleate/Water System at 25°C
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Water Content
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0-4% ] ] - Anisotropic
Dispersion
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Data compiled from references|6].

Table 2: Structural Parameters of GMO Liquid Crystalline Phases

Lattice Parameter

Phase Additive/Condition (@) Reference
a
) Excess water, pH 3,
Cubic (Pn3m) 9.84 nm [8]
25°C
Hexagonal (Hz2) 10 mol% Oleic Acid 5.81 nm [8]
Hexagonal (H2) 25 mol% Oleic Acid 4.91 nm [8]

Mandatory Visualizations

Diagrams created using Graphviz to illustrate key concepts and workflows.
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Experimental Workflow for Phase Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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